Cas no 28514-63-8 (4-Ethoxy-3-hydroxy-4-oxobutanoate)

• Product Name: 4-Ethoxy-3-hydroxy-4-oxobutanoate
• CAS No: 28514-63-8
• MF: C₆H₉O₅
• MW: 161.132662534714
• CID: 2839240
• PubChem ID: 22292473
• Update Time: 2025-04-21

4-Ethoxy-3-hydroxy-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-3-hydroxy-4-oxobutanoate
• FHHFKGGCXNOIAY-UHFFFAOYSA-M
• 28514-63-8
• DTXSID30624470

• Inchi： 1S/C6H10O5/c1-2-11-6(10)4(7)3-5(8)9/h4,7H,2-3H2,1H3,(H,8,9)/p-1
• InChI Key： FHHFKGGCXNOIAY-UHFFFAOYSA-M
• SMILES： O(CC)C(C(CC(=O)[O-])O)=O

Computed Properties

• Exact Mass: 161.04499838g/mol
• Monoisotopic Mass: 161.04499838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives